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Compound of Interest

Compound Name: Penicillin X Sodium Salt

Cat. No.: B15352664 Get Quote

Penicillin X Sodium Salt: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Penicillin X Sodium Salt, a
member of the penicillin family of antibiotics. This document collates critical data from

PubChem and other scientific resources, presenting it in a structured format to facilitate

research and development activities.

Chemical and Physical Properties
Penicillin X Sodium Salt is the sodium salt of 4-Hydroxybenzylpenicillin.[1] Its chemical and

physical properties are summarized below.
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Property Value Source

PubChem CID 129318428 [1]

CAS Number 5985-13-7 [1]

IUPAC Name

sodium;(2S,5R,6R)-6-[[2-(4-

hydroxyphenyl)acetyl]amino]-3,

3-dimethyl-7-oxo-4-thia-1-

azabicyclo[3.2.0]heptane-2-

carboxylate

[1]

Molecular Formula C₁₆H₁₇N₂NaO₅S [1]

Synonyms

4-Hydroxybenzylpenicillin

Sodium Salt, Penicillin X

sodium

[1]

Computed Properties
The following table summarizes the computed physicochemical properties of Penicillin X
Sodium Salt available on PubChem.
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Property Value Source

Molecular Weight 372.4 g/mol [1]

Exact Mass 372.07558710 Da [1]

Topological Polar Surface Area 135 Å² [1]

Heavy Atom Count 25 [1]

Formal Charge 0 [1]

Complexity 565 [1]

Isotope Atom Count 0 [1]

Defined Atom Stereocenter

Count
3 [1]

Undefined Atom Stereocenter

Count
0 [1]

Defined Bond Stereocenter

Count
0 [1]

Undefined Bond Stereocenter

Count
0 [1]

Covalently-Bonded Unit Count 2 [1]

Compound Is Canonicalized Yes [1]

Mechanism of Action
Like other penicillins, Penicillin X exerts its antibacterial effect by inhibiting the synthesis of the

bacterial cell wall. This process is crucial for the survival of bacteria, particularly Gram-positive

bacteria, which have a thick peptidoglycan layer.

The key steps in the mechanism of action are:

Binding to Penicillin-Binding Proteins (PBPs): Penicillins bind to and inactivate PBPs, which

are enzymes essential for the final steps of peptidoglycan synthesis.[2][3][4]
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Inhibition of Transpeptidation: Specifically, penicillins inhibit the transpeptidase activity of

PBPs.[4] This enzyme is responsible for cross-linking the peptide chains of the peptidoglycan

strands, a process that provides the cell wall with its structural integrity.[3]

Cell Wall Weakening and Lysis: The inhibition of cross-linking weakens the bacterial cell wall.

[3] This, combined with the action of bacterial autolysins, leads to cell lysis and bacterial

death.
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Mechanism of Action of Penicillin X.

Experimental Protocols
While specific, detailed experimental protocols for Penicillin X Sodium Salt are not readily

available in the public domain, this section outlines general methodologies applicable to the

synthesis and analysis of penicillins.

General Synthesis of Penicillin Salts
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A general method for the preparation of penicillin salts involves the reaction of the free acid

form of the penicillin with a corresponding base. For the synthesis of a sodium salt, this would

typically involve:

Dissolution: The penicillin free acid is dissolved in a suitable organic solvent, such as ethanol

or a mixture of solvents.

Neutralization: A solution of a sodium base, such as sodium hydroxide or sodium

bicarbonate, is added dropwise to the penicillin solution with stirring. The pH is carefully

monitored and adjusted to a neutral or slightly basic range.

Crystallization: The sodium salt of the penicillin, being less soluble in the organic solvent, will

precipitate out of the solution. The crystallization process can be encouraged by cooling the

mixture.

Isolation and Drying: The resulting crystals are collected by filtration, washed with a cold

solvent to remove any impurities, and then dried under vacuum to yield the final product.

A patent for a method of synthesizing penicillin sodium and potassium salts describes a

process involving dissolving the penicillin in a solvent, adding a sodium or potassium salt

solution, and then using a rotatory evaporator to remove the solvent and crystallize the product,

followed by vacuum drying.[5]

Analytical Methods
High-Performance Liquid Chromatography (HPLC) is a widely used technique for the analysis

and quantification of penicillins.

General HPLC Method for Penicillin Analysis:

Mobile Phase: A common mobile phase is a mixture of an aqueous buffer (e.g., phosphate

buffer) and an organic modifier (e.g., acetonitrile or methanol). The exact ratio is optimized

for the specific penicillin being analyzed.

Stationary Phase: A C18 reversed-phase column is typically used.
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Detection: UV detection is commonly employed, with the wavelength set to the absorbance

maximum of the penicillin derivative.

Quantification: The concentration of the penicillin is determined by comparing the peak area

of the sample to that of a known standard.

One specific method for the assay of Penicillin G Sodium utilizes a mobile phase of 0.01M

monobasic potassium phosphate and methanol (60:40) with UV detection at 220 nm.[6]
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General workflow for HPLC analysis of penicillins.

Biological Activity and Applications
Penicillin X, like other penicillins, is an antibiotic that is effective against susceptible strains of

bacteria. The antimicrobial spectrum is generally focused on Gram-positive bacteria. Penicillins
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are used in a variety of research and clinical applications, including:

Antimicrobial Susceptibility Testing: To determine the sensitivity of bacterial isolates to

different antibiotics.

Cell Culture: As a supplement in cell culture media to prevent bacterial contamination.

Infection Models: In animal models to study the efficacy of new antimicrobial agents.

Safety and Handling
Penicillins are known allergens and can cause hypersensitivity reactions in susceptible

individuals. Appropriate personal protective equipment (PPE), including gloves, lab coat, and

eye protection, should be worn when handling Penicillin X Sodium Salt. For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15352664#penicillin-x-sodium-salt-pubchem-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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